Cas no 2227810-99-1 ((1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol
• CAS No: 2227810-99-1
• MF: C₇H₇F₃O₂
• MW: 180.124492883682
• CID: 6381539
• PubChem ID: 165697219
• Update Time: 2025-11-01

(1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol
• EN300-1954281
• 2227810-99-1

• Inchi： 1S/C7H7F3O2/c1-4-2-3-12-5(4)6(11)7(8,9)10/h2-3,6,11H,1H3/t6-/m1/s1
• InChI Key： ISKDIILCQJZTQS-ZCFIWIBFSA-N
• SMILES： FC([C@@H](C1=C(C)C=CO1)O)(F)F

Computed Properties

• Exact Mass: 180.03981395g/mol
• Monoisotopic Mass: 180.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.4Ų

Additional information on (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol

Chemical Profile of (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol (CAS No. 2227810-99-1)

(1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227810-99-1, features a trifluoromethyl group and a furan moiety, which contribute to its distinct chemical reactivity and potential biological activity. The stereochemistry at the chiral center, specifically the (1R) configuration, further enhances its molecular profile, making it a subject of interest for synthetic chemists and medicinal researchers.

The incorporation of a trifluoromethyl group in organic molecules is well-documented for its ability to modulate metabolic stability, lipophilicity, and electronic properties. In the context of drug discovery, trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic profiles, including enhanced binding affinity to biological targets. The presence of this group in (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol suggests that it may possess similar advantages, making it a valuable scaffold for developing novel therapeutic agents.

The furan ring in this compound introduces another layer of complexity, offering opportunities for diverse interactions with biological systems. Furan derivatives are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The combination of a furan moiety with a chiral alcohol backbone in (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol positions it as a potential candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. The structural features of (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol, particularly the trifluoromethyl and furan groups, have been computationally analyzed to identify potential binding interactions with target proteins. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors relevant to metabolic disorders and inflammatory diseases.

In the realm of synthetic methodologies, the preparation of fluorinated compounds has seen remarkable progress over the years. The synthesis of (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol involves multi-step reactions that require precise control over reaction conditions to achieve high enantioselectivity. Advanced catalytic systems and asymmetric transformations have been employed to construct the chiral center and introduce the trifluoromethyl group efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural attributes make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored properties. Additionally, the fluorinated alcohol functionality could be leveraged in material science applications where such moieties contribute to specific material characteristics.

As research continues to uncover new therapeutic targets and mechanisms, compounds like (1R)-2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol are likely to play a crucial role in addressing unmet medical needs. The integration of cutting-edge synthetic techniques with computational biology will further enhance our ability to harness such molecules for therapeutic purposes. The ongoing studies in this area promise to yield novel insights into drug design and development.

The chemical community remains committed to exploring innovative approaches to molecular discovery. The case of (CAS No. 2227810-99-1) exemplifies how structural diversity can lead to functional innovation. By leveraging the unique properties of fluorinated heterocycles and carefully designed stereochemistry, researchers continue to push the boundaries of what is possible in medicinal chemistry.

In conclusion, (1R)-trifluoro-methylfuran-Ethan_-^−−-OH, as represented by CAS number 22278No.−99, represents a fascinating compound with significant potential in pharmaceutical research. Its structural features and stereochemical configuration make it an intriguing candidate for further investigation into its biological activities and synthetic applications.